Cas no 31491-42-6 (3-Furancarboxaldehyde, 2-chloro-)

• Product Name: 3-Furancarboxaldehyde, 2-chloro-
• CAS No: 31491-42-6
• MF: C₅H₃ClO₂
• MW: 130.52912068367
• CID: 6241130
• Update Time: 2025-09-28

3-Furancarboxaldehyde, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde, 2-chloro-

• Inchi： 1S/C5H3ClO2/c6-5-4(3-7)1-2-8-5/h1-3H
• InChI Key： CMXNFTLULFOSQR-UHFFFAOYSA-N
• SMILES： O1C=CC(C=O)=C1Cl

Computed Properties

• Exact Mass: 129.982
• Monoisotopic Mass: 129.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2

Additional information on 3-Furancarboxaldehyde, 2-chloro-

3-Furancarboxaldehyde, 2-chloro- (CAS No. 31491-42-6): Properties, Applications, and Market Insights

3-Furancarboxaldehyde, 2-chloro- (CAS No. 31491-42-6) is a specialized organic compound belonging to the furan family. This chlorinated furan derivative has gained significant attention in recent years due to its unique chemical properties and versatile applications in various industries. With the increasing demand for heterocyclic compounds in pharmaceutical and agrochemical research, 2-chloro-3-furancarboxaldehyde has emerged as a valuable building block for synthesizing more complex molecules.

The molecular structure of 3-Furancarboxaldehyde, 2-chloro- features a five-membered furan ring with both aldehyde and chloro functional groups. This combination of reactive sites makes it particularly useful in organic synthesis and medicinal chemistry. Recent studies in green chemistry have explored more sustainable production methods for such compounds, aligning with current environmental concerns and regulatory requirements in the chemical industry.

One of the most searched questions regarding 2-chloro-3-furancarboxaldehyde relates to its stability and storage conditions. Proper handling requires protection from light and moisture, with recommended storage temperatures between 2-8°C. The compound's physical-chemical properties, including its melting point (typically around 60-65°C) and solubility characteristics (soluble in most organic solvents but limited in water), make it suitable for various laboratory and industrial applications.

In the pharmaceutical sector, 3-Furancarboxaldehyde, 2-chloro- serves as a key intermediate in the synthesis of potential drug candidates. Researchers have utilized its reactive aldehyde group for Schiff base formation, while the chloro substituent allows for further functionalization through cross-coupling reactions. These properties have made it valuable in developing compounds with potential biological activities, including antimicrobial and anti-inflammatory agents.

The agrochemical industry has also shown interest in 2-chloro-3-furancarboxaldehyde derivatives for developing new crop protection products. As farmers worldwide seek more effective and environmentally friendly pesticides, chemical companies are exploring furan-based compounds as potential alternatives to traditional products. This aligns with current trends in sustainable agriculture and reduced environmental impact.

From a market perspective, the demand for 3-Furancarboxaldehyde, 2-chloro- has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Suppliers often highlight its high purity grades (typically ≥95% or ≥98%) to meet the stringent requirements of research and production applications. Recent developments in custom synthesis services have made this compound more accessible to smaller research groups and startups.

Analytical characterization of CAS 31491-42-6 typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods help verify the compound's identity and purity, which are crucial for research reproducibility and industrial quality control. Many researchers search for detailed spectral data of this compound, reflecting the growing importance of analytical chemistry in compound verification.

Safety considerations for handling 3-Furancarboxaldehyde, 2-chloro- include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends avoiding prolonged exposure and direct contact. These precautions align with current workplace safety standards in chemical laboratories and production facilities.

The future outlook for 2-chloro-3-furancarboxaldehyde appears promising, with ongoing research exploring its potential in new applications. As the chemical industry continues to focus on specialty chemicals and fine chemicals, compounds like this with multiple functional groups will likely remain in demand. The development of more efficient synthetic routes and scaling-up production methods are active areas of investigation that could further expand its commercial availability.

For researchers working with 3-Furancarboxaldehyde, 2-chloro-, recent literature suggests several interesting synthetic transformations. The compound can undergo various reactions including nucleophilic substitution at the chloro position, condensation reactions at the aldehyde group, and even participate in cycloaddition reactions involving the furan ring. These diverse reactivities make it a versatile building block in synthetic organic chemistry.

Environmental fate studies of CAS 31491-42-6 indicate that it undergoes moderate biodegradation under appropriate conditions. This information is particularly relevant for industries developing more sustainable chemical processes and products. The compound's environmental profile has become an increasingly important consideration for manufacturers and end-users alike.

Quality control specifications for commercial 3-Furancarboxaldehyde, 2-chloro- typically include parameters such as appearance (usually a colorless to pale yellow liquid or solid), purity by GC or HPLC, water content, and residual solvents. These specifications help ensure consistency across different batches and suppliers, which is critical for research reproducibility and industrial applications.

In conclusion, 3-Furancarboxaldehyde, 2-chloro- (CAS No. 31491-42-6) represents an important specialty chemical with growing applications across multiple industries. Its unique combination of reactive functional groups on a heterocyclic scaffold makes it valuable for pharmaceutical, agrochemical, and materials research. As synthetic methodologies advance and new applications emerge, this compound will likely continue to play a significant role in chemical innovation and product development.